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Compound of Interest

Compound Name: SCH 900978

Cat. No.: B3064141 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols for the preparation of stock solutions of

Dinaciclib (formerly known as SCH 727965 and MK-7965), a potent inhibitor of cyclin-

dependent kinases (CDKs), for use in in vitro and in vivo preclinical experiments.

Introduction
Dinaciclib is a small molecule inhibitor of multiple cyclin-dependent kinases, including CDK1,

CDK2, CDK5, and CDK9, with IC50 values in the low nanomolar range.[1][2][3] Its ability to

arrest the cell cycle and induce apoptosis has made it a compound of significant interest in

cancer research.[4][5][6] Accurate and consistent preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results. This document outlines the necessary

materials, safety precautions, and step-by-step procedures for preparing Dinaciclib stock

solutions.

Compound Information
A summary of the key chemical and physical properties of Dinaciclib is provided in the table

below.
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Property Value

Synonyms SCH 727965, MK-7965

Molecular Formula C₂₁H₂₈N₈O₂

Molecular Weight 428.50 g/mol

Appearance Crystalline solid

Mechanism of Action Inhibitor of CDK1, CDK2, CDK5, and CDK9

Solubility Data
The solubility of Dinaciclib in common laboratory solvents is crucial for preparing appropriate

stock solutions.

Solvent Solubility

DMSO Up to 130 mg/mL (303.38 mM)[3]

Ethanol Up to 8 mg/mL (18.67 mM)[3]

Water <1 mg/mL

Note: For achieving higher concentrations in aqueous-based solutions for in vivo studies,

specialized formulations may be required, such as using co-solvents like PEG300 and Tween

80.[3]

Experimental Protocols
Materials and Equipment

Dinaciclib (SCH 727965) powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Ethanol, absolute

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Handle Dinaciclib powder in a chemical fume hood or a designated containment area.

Wear appropriate PPE at all times to avoid inhalation, ingestion, or skin contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM DMSO Stock Solution (for in
vitro use)
This is the most common method for preparing Dinaciclib for cell-based assays.

Calculate the required mass of Dinaciclib:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 428.50 g/mol = 0.004285 g = 4.285 mg

Weigh the Dinaciclib powder:

Carefully weigh out 4.285 mg of Dinaciclib powder using an analytical balance and

transfer it to a sterile microcentrifuge tube.

Add the solvent:

Add 1 mL of anhydrous, sterile DMSO to the tube containing the Dinaciclib powder.
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Dissolve the compound:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if needed.[2]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the

solution can be stable for several months.[2]

Workflow for Preparing Dinaciclib Stock Solution
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Caption: Workflow for preparing a Dinaciclib stock solution.

Signaling Pathway
Dinaciclib exerts its anti-cancer effects by inhibiting cyclin-dependent kinases, which are key

regulators of the cell cycle. The diagram below illustrates the simplified signaling pathway

affected by Dinaciclib.
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Caption: Simplified signaling pathway of Dinaciclib's action on the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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